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Compound of Interest

Compound Name: 1-(5-Bromopyridin-2-yl)ethanol

Cat. No.: B575126 Get Quote

For Immediate Release

This document provides essential safety and logistical information for the proper disposal of 1-
(5-Bromopyridin-2-yl)ethanol, a compound commonly used in pharmaceutical research and

development. The following procedures are designed to ensure the safety of laboratory

personnel and to maintain compliance with environmental regulations. Researchers, scientists,

and drug development professionals should adhere to these guidelines to mitigate risks

associated with the handling and disposal of this chemical.

Quantitative Data Summary
While specific quantitative data for 1-(5-Bromopyridin-2-yl)ethanol is not readily available, the

table below includes data for closely related brominated pyridine compounds to provide an

informed perspective on its properties.
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Property Value Compound Source

Molecular Formula C₇H₈BrNO
1-(5-Bromopyridin-2-

yl)ethanol
-

Molecular Weight 202.05 g/mol
1-(5-Bromopyridin-2-

yl)ethanol
-

Melting Point 34 - 39 °C
(6-Bromo-pyridin-2-

yl)methanol

Boiling Point 246 °C
(6-Bromo-pyridin-2-

yl)methanol

Hazard Statements H315, H319, H335
(6-Bromo-pyridin-2-

yl)methanol

Signal Word Warning
(6-Bromo-pyridin-2-

yl)methanol

Note: The data for melting and boiling points, as well as hazard information, is for a structural

isomer and should be used as an estimate. Always consult the specific Safety Data Sheet

(SDS) provided by the supplier for the most accurate information.

Operational and Disposal Plan
This plan outlines the necessary steps for the safe handling and disposal of 1-(5-
Bromopyridin-2-yl)ethanol, from initial use to final disposal.

Personal Protective Equipment (PPE)
Prior to handling 1-(5-Bromopyridin-2-yl)ethanol, all personnel must be equipped with the

following PPE:

Eye Protection: Safety glasses with side-shields or chemical safety goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or other protective clothing to prevent skin contact.
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Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is

inadequate, a NIOSH-approved respirator may be necessary.

Spill Management Protocol
In the event of a spill, follow these procedures immediately:

Evacuate and Ventilate: Clear the immediate area of all personnel and ensure adequate

ventilation.

Containment: For liquid spills, use an inert absorbent material such as vermiculite, dry sand,

or earth to contain the substance. Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbed material into a suitable, labeled container for

hazardous waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Disposal: The collected waste must be disposed of as hazardous chemical waste.

Waste Collection and Storage
All waste containing 1-(5-Bromopyridin-2-yl)ethanol must be handled as hazardous waste.

Waste Containers: Use clearly labeled, leak-proof containers made of compatible materials.

Borosilicate glass and high-density polyethylene (HDPE) are generally resistant to pyridine

derivatives.[1][2][3][4][5][6][7][8][9]

Labeling: The container must be labeled with "Hazardous Waste" and the full chemical

name: "1-(5-Bromopyridin-2-yl)ethanol".

Storage: Store waste containers in a designated, well-ventilated, and secure area, away

from incompatible materials.

Experimental Protocol: Neutralization of Small
Quantities (for Pre-treatment)
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Disclaimer: This protocol is for the pre-treatment of small residual amounts of 1-(5-
Bromopyridin-2-yl)ethanol by trained professionals only. This procedure should be performed

in a fume hood with appropriate PPE. The final neutralized product must still be disposed of as

hazardous waste. Always consult with your institution's environmental health and safety (EHS)

office before attempting any neutralization.

Materials
1-(5-Bromopyridin-2-yl)ethanol residue

Dilute hydrochloric acid (e.g., 1 M HCl)

Sodium bicarbonate solution (e.g., 5% w/v)

pH indicator strips

Stir plate and stir bar

Beaker or flask of appropriate size

Procedure
Dilution: In a fume hood, cautiously dilute the 1-(5-Bromopyridin-2-yl)ethanol residue with

a water-miscible solvent (e.g., ethanol or isopropanol) to a concentration of less than 5%.

Acidification: While stirring, slowly add dilute hydrochloric acid to the solution. The pyridine

nitrogen will be protonated, forming a water-soluble salt.

Neutralization: Monitor the pH of the solution using pH indicator strips. Continue adding acid

until the pH is between 6.0 and 8.0.

Final Disposal: The resulting neutralized aqueous solution should be collected in a labeled

hazardous waste container for disposal by a licensed waste management company.

Visual Workflow for Disposal
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 1-(5-Bromopyridin-2-yl)ethanol.
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Preparation

Waste Generation

Disposal Pathway

Spill Response

Start: Handling 1-(5-Bromopyridin-2-yl)ethanol

Wear Appropriate PPE:
- Goggles
- Gloves

- Lab Coat

Work in a Fume Hood

Waste Generated
(e.g., empty containers, residues)

Spill Occurs

Collect in Labeled,
Compatible Waste Container

(Glass or HDPE)

No

Follow Spill Management Protocol:
1. Evacuate & Ventilate

2. Contain with Inert Absorbent
3. Collect for Disposal

Yes

Small Quantity Pre-treatment?
(Consult EHS)

Neutralization Protocol
(Trained Personnel Only)

Yes

Arrange for Pickup by
Licensed Waste Disposal Service

No

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 1-(5-Bromopyridin-2-yl)ethanol.
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This comprehensive guide is intended to promote a culture of safety and environmental

responsibility in the laboratory. By following these procedures, researchers can minimize risks

and ensure that the disposal of 1-(5-Bromopyridin-2-yl)ethanol is conducted in a safe and

compliant manner.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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